Cas no 13391-28-1 (5-methoxy-1-benzofuran)

5-Methoxy-1-benzofuran is a heterocyclic organic compound featuring a fused benzene and furan ring system with a methoxy substituent at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromaticity and electron-rich nature facilitate selective functionalization, enabling applications in the development of bioactive molecules. The methoxy group enhances solubility and stability, improving handling in synthetic processes. The compound is commonly utilized in the preparation of benzofuran-based derivatives, which exhibit diverse biological activities. Its well-defined reactivity profile and compatibility with various reaction conditions make it a versatile building block in organic chemistry.
5-methoxy-1-benzofuran structure
5-methoxy-1-benzofuran structure
Product Name:5-methoxy-1-benzofuran
CAS No:13391-28-1
MF:C9H8O2
MW:148.158622741699
MDL:MFCD00079770
CID:49209
PubChem ID:25943
Update Time:2025-05-28

5-methoxy-1-benzofuran Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxybenzofuran
    • 5-methoxy-1-benzofuran
    • NSC 149953
    • R 7236
    • 5-methoxy-benzofura
    • 5-Methoxybenzo[b]furan
    • Benzofuran, 5-methoxy-
    • 5-methoxy-benzofuran
    • JJXPTUWJVQUHKN-UHFFFAOYSA-N
    • BEN218
    • BEN120
    • 1-Benzofuran-5-yl methyl ether #
    • NSC149953
    • SB18213
    • SY032575
    • EN001689
    • UNII-VSU72383LP
    • TS-01940
    • MFCD00079770
    • 13391-28-1
    • BRN 0116721
    • DTXSID40158418
    • NSC-149953
    • FT-0636885
    • J-006453
    • VSU72383LP
    • 5-17-04-00203 (Beilstein Handbook Reference)
    • SCHEMBL826624
    • AKOS006342986
    • CS-0056827
    • AMY25887
    • DTXCID0080909
    • DB-049841
    • MDL： MFCD00079770
    • Inchi： 1S/C9H8O2/c1-10-8-2-3-9-7(6-8)4-5-11-9/h2-6H,1H3
    • InChI Key： JJXPTUWJVQUHKN-UHFFFAOYSA-N
    • SMILES： O1C=CC2C=C(C=CC1=2)OC
    • BRN： 0116721

Computed Properties

  • Exact Mass: 148.05200
  • Monoisotopic Mass: 148.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 22.4

Experimental Properties

  • Color/Form: 低熔点 白色固体
  • Density: 1.136
  • Melting Point: 31 °C
  • Boiling Point: 218.899 ℃ at 760 mmHg
  • Flash Point: 99.1 ºC
  • Refractive Index: 1.575
  • PSA: 22.37000
  • LogP: 2.44140

5-methoxy-1-benzofuran Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C

5-methoxy-1-benzofuran Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methoxy-1-benzofuran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0652-1g
5-Methoxy-benzofuran
 13391-28-1 97%
1g
 746.28CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0652-5g
5-Methoxy-benzofuran
 13391-28-1 97%
5g
 2527.17CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0652-25g
5-Methoxy-benzofuran
 13391-28-1 97%
25g
 8463.46CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SP545-5g
5-methoxy-1-benzofuran
 13391-28-1 95%
5g
 2411CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SP545-50mg
5-methoxy-1-benzofuran
 13391-28-1 95%
50mg
 137.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SP545-250mg
5-methoxy-1-benzofuran
 13391-28-1 95%
250mg
 521CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SP545-1g
5-methoxy-1-benzofuran
 13391-28-1 95%
1g
 603.0CNY 2021-07-14
Chemenu
CM160510-10g
5-Methoxybenzofuran
 13391-28-1 95%
10g
 $308 2021-06-17
Chemenu
CM160510-25g
5-Methoxybenzofuran
 13391-28-1 95%
25g
 $554 2021-06-17
Fluorochem
018772-250mg
5-Methoxybenzofuran
 13391-28-1 95%
250mg
 ￡23.00 2022-03-01

5-methoxy-1-benzofuran Production Method

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